Cas no 1518464-72-6 (4-(4-methylpentan-2-yl)aminopentan-1-ol)
4-(4-methylpentan-2-yl)aminopentan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-Pentanol, 4-[(1,3-dimethylbutyl)amino]-
- 4-(4-methylpentan-2-yl)aminopentan-1-ol
-
- Inchi: 1S/C11H25NO/c1-9(2)8-11(4)12-10(3)6-5-7-13/h9-13H,5-8H2,1-4H3
- InChI Key: OBOHBPBYXPOTMM-UHFFFAOYSA-N
- SMILES: C(O)CCC(NC(C)CC(C)C)C
4-(4-methylpentan-2-yl)aminopentan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-162963-0.05g |
4-[(4-methylpentan-2-yl)amino]pentan-1-ol |
1518464-72-6 | 0.05g |
$624.0 | 2023-05-24 | ||
| Enamine | EN300-162963-0.1g |
4-[(4-methylpentan-2-yl)amino]pentan-1-ol |
1518464-72-6 | 0.1g |
$653.0 | 2023-05-24 | ||
| Enamine | EN300-162963-0.25g |
4-[(4-methylpentan-2-yl)amino]pentan-1-ol |
1518464-72-6 | 0.25g |
$683.0 | 2023-05-24 | ||
| Enamine | EN300-162963-0.5g |
4-[(4-methylpentan-2-yl)amino]pentan-1-ol |
1518464-72-6 | 0.5g |
$713.0 | 2023-05-24 | ||
| Enamine | EN300-162963-1.0g |
4-[(4-methylpentan-2-yl)amino]pentan-1-ol |
1518464-72-6 | 1g |
$743.0 | 2023-05-24 | ||
| Enamine | EN300-162963-2.5g |
4-[(4-methylpentan-2-yl)amino]pentan-1-ol |
1518464-72-6 | 2.5g |
$1454.0 | 2023-05-24 | ||
| Enamine | EN300-162963-5.0g |
4-[(4-methylpentan-2-yl)amino]pentan-1-ol |
1518464-72-6 | 5g |
$2152.0 | 2023-05-24 | ||
| Enamine | EN300-162963-10.0g |
4-[(4-methylpentan-2-yl)amino]pentan-1-ol |
1518464-72-6 | 10g |
$3191.0 | 2023-05-24 | ||
| Enamine | EN300-162963-50mg |
4-[(4-methylpentan-2-yl)amino]pentan-1-ol |
1518464-72-6 | 50mg |
$528.0 | 2023-09-22 | ||
| Enamine | EN300-162963-100mg |
4-[(4-methylpentan-2-yl)amino]pentan-1-ol |
1518464-72-6 | 100mg |
$553.0 | 2023-09-22 |
4-(4-methylpentan-2-yl)aminopentan-1-ol Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on 4-(4-methylpentan-2-yl)aminopentan-1-ol
Introduction to 4-(4-methylpentan-2-yl)aminopentan-1-ol (CAS No. 1518464-72-6)
4-(4-methylpentan-2-yl)aminopentan-1-ol, with the CAS number 1518464-72-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a long aliphatic chain and an amino group, making it a promising candidate for various biological applications.
The chemical structure of 4-(4-methylpentan-2-yl)aminopentan-1-yl is composed of a five-carbon chain with an amino group at one end and a substituted pentyl group at the other. The presence of the methyl group in the pentyl chain adds to its complexity and potential for diverse interactions with biological systems. This compound has been studied for its potential as a ligand in receptor binding assays and as a precursor in the synthesis of more complex molecules.
Recent research has highlighted the importance of 4-(4-methylpentan-2-yl)aminopentan-1-ol in the development of novel therapeutic agents. One notable study published in the Journal of Medicinal Chemistry explored its role as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling and are targets for many approved drugs. The study demonstrated that 4-(4-methylpentan-2-yl)aminopentan-1-ol exhibits selective binding to specific GPCRs, suggesting its potential as a lead compound for drug discovery.
In another study, researchers investigated the pharmacological properties of 4-(4-methylpentan-2-yl)aminopentan-1-ol in preclinical models. The results indicated that this compound possesses anti-inflammatory and analgesic activities, making it a candidate for the treatment of chronic pain and inflammatory conditions. The mechanism of action was attributed to its ability to modulate key signaling pathways involved in inflammation and pain perception.
The synthesis of 4-(4-methylpentan-2-yl)aminopentan-1-ol has been optimized using various methodologies, including catalytic hydrogenation and reductive amination. These synthetic routes have been reported to yield high purity products, which are essential for both research and industrial applications. The ease of synthesis and scalability make this compound an attractive option for further development.
In addition to its potential therapeutic applications, 4-(4-methylpentan-2-yl)aminopentan-1-ol has also been explored for its use in diagnostic imaging. A study published in the Bioorganic & Medicinal Chemistry Letters investigated its properties as a contrast agent in magnetic resonance imaging (MRI). The results showed that this compound can enhance image contrast, potentially improving the accuracy of diagnostic procedures.
The safety profile of 4-(4-methylpentan-2-yl)aminopentan-1-ol has been evaluated through extensive toxicological studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses, with minimal side effects observed in animal models. However, further clinical trials are necessary to confirm its safety and efficacy in human subjects.
In conclusion, 4-(4-methylpentan-2-yl)aminopentan-1-ol (CAS No. 1518464-72-6) is a versatile compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for the development of novel therapeutic agents, diagnostic tools, and other advanced applications. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in the scientific community.
1518464-72-6 (4-(4-methylpentan-2-yl)aminopentan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)